2,2-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol

• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• IUPAC Name: 2,2-dimethyl-1-prop-2-enylcyclohexan-1-ol
• InChI: InChI=1S/C11H20O/c1-4-7-11(12)9-6-5-8-10(11,2)3/h4,12H,1,5-9H2,2-3H3
• InChI Key: AWPNCQIYKMDHBR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCC1(CC=C)O)C

Description

2,2-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol is a substituted cyclohexanol derivative characterized by a hydroxyl group at the 1-position, two methyl groups at the 2-position, and a propenyl (allyl) substituent at the same position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol can be achieved through several synthetic routes. One common method involves the alkylation of cyclohexanone with isobutene in the presence of a strong acid catalyst, followed by the addition of allyl bromide under basic conditions to introduce the prop-2-en-1-yl group. The reaction conditions typically include:

Temperature: 0-25°C

Catalysts: Strong acids like sulfuric acid for the initial alkylation and bases like sodium hydroxide for the allylation step.

Solvents: Common solvents include dichloromethane and ethanol.

Industrial Production Methods

Industrial production of this compound may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

2,2-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to the corresponding cyclohexane derivative using reducing agents like lithium aluminum hydride.

Substitution: The allyl group can undergo nucleophilic substitution reactions, where the double bond is attacked by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as halides or amines in the presence of a suitable catalyst.

Major Products

Oxidation: 2,2-Dimethyl-1-(prop-2-en-1-yl)cyclohexanone.

Reduction: 2,2-Dimethylcyclohexan-1-ol.

Substitution: Various substituted cyclohexane derivatives depending on the nucleophile used.

Scientific Research Applications

2,2-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development due to its unique structure and reactivity.

Industry: Utilized in the production of fragrances and flavoring agents due to its pleasant odor.

Mechanism of Action

The mechanism by which 2,2-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol exerts its effects involves interactions with various molecular targets. The hydroxyl group can form hydrogen bonds with biological molecules, while the allyl group can participate in electrophilic addition reactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural differences and similarities between 2,2-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol and selected analogs:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features	References
2,2-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol	2,2-dimethyl; 1-(prop-2-en-1-yl)	C₁₁H₂₀O	168.28 (calculated)	Allyl group enhances reactivity; dimethyl groups increase steric hindrance.	N/A
Menthol (5-Methyl-2-(propan-2-yl)cyclohexan-1-ol)	5-methyl; 2-(propan-2-yl)	C₁₀H₂₀O	156.30	Widely used in pharmaceuticals; high volatility due to isopropyl group.
(1R,2S)-5,5-Dimethyl-2-(prop-1-en-2-yl)cyclohexan-1-ol	5,5-dimethyl; 2-(prop-1-en-2-yl) (stereospecific)	C₁₁H₂₀O	168.28	Isomeric allyl substitution; stereochemistry affects crystallization.
2-Methylidene-5-(prop-1-en-2-yl)cyclohexan-1-ol	2-methylidene; 5-(prop-1-en-2-yl)	C₁₀H₁₆O	152.24	Exocyclic double bond increases conjugation; lower molecular weight.
Carvyl propionate (2-Cyclohexen-1-ol derivative)	Cyclohexenol core esterified with propionate	C₁₃H₂₀O₂	208.30	Esterification reduces polarity; used in fragrances.

Physicochemical Properties

• Solubility: The dimethyl and allyl substituents in the target compound likely reduce water solubility compared to menthol (slightly soluble in water, ~0.1 g/L) . Allyl groups may enhance solubility in non-polar solvents like hexane.
• Reactivity: The allyl group in the target compound enables participation in Diels-Alder or radical addition reactions, similar to 2-(prop-2-en-1-yl)-cyclohexan-1-ol derivatives described in alkenoxyl radical cyclization studies .

Biological Activity

2,2-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol is an organic compound notable for its unique structural features, including a cyclohexane ring with a dimethyl group and an allylic alcohol moiety. This compound has garnered interest in various fields, particularly in pharmacology and biochemistry, due to its potential biological activities.

Chemical Structure and Properties

The chemical formula of 2,2-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol is C$_{12}$H$_{22}$O. Its structure allows it to exhibit characteristics typical of both alcohols and alkenes, which can influence its reactivity and biological interactions.

Property	Details
Molecular Formula	C$_{12}$H$_{22}$O
Molecular Weight	198.31 g/mol
Functional Groups	Hydroxyl (-OH), Alkene
Appearance	Colorless liquid

Biological Activity Overview

Research into the biological activity of 2,2-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol indicates potential applications in several areas:

Antioxidant Activity

Similar compounds have demonstrated significant antioxidant properties. For instance, studies show that compounds with similar structures can exhibit inhibition rates in DPPH assays ranging from 50% to over 80% depending on their concentration. While specific data for this compound is limited, its structural features suggest it may possess comparable antioxidant capabilities.

Antimicrobial Effects

The antimicrobial properties of related compounds indicate that 2,2-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol could also be effective against various pathogens. For example, studies on structurally analogous compounds have reported inhibition zones against bacteria such as Staphylococcus aureus and Escherichia coli, with diameters ranging from 10 mm to 15 mm.

Case Studies and Research Findings

While direct studies on 2,2-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol are scarce, insights can be drawn from related research:

Study 1: Antioxidant Properties

A study evaluating the antioxidant capacity of various cyclohexanol derivatives found that those with hydroxyl groups significantly reduced oxidative stress markers in vitro. The IC50 values for these compounds were noted to be between 20 µg/mL and 100 µg/mL.

Study 2: Antimicrobial Activity

In a comparative analysis of antimicrobial activities among several alcohols, compounds structurally similar to 2,2-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol showed promising results against common bacterial strains. The study reported inhibition zones averaging around 12 mm against E. coli and Candida albicans.

Synthesis and Applications

The synthesis of 2,2-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol typically involves reactions characteristic of alcohols and alkenes. It can be synthesized through various methods including:

• Hydrolysis of Allylic Halides : This method utilizes allylic halides as starting materials.
• Grignard Reactions : Employing Grignard reagents can lead to the formation of the desired alcohol.

Potential Applications

The unique properties of this compound suggest applications in:

• Fragrance Industry : Due to its pleasant odor profile.
• Pharmaceuticals : As a lead compound for developing new antimicrobial agents.
• Food Industry : As a flavoring agent due to its alcohol nature.